Cas no 1935918-53-8 (1H-pyrrolo[2,3-c]pyridin-5-ol)

• Product Name: 1H-pyrrolo[2,3-c]pyridin-5-ol
• CAS No: 1935918-53-8
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD29761898
• CID: 4828211
• PubChem ID: 68803547
• Update Time: 2026-02-27

1H-pyrrolo[2,3-c]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridin-5(6H)-one
• 1h-pyrrolo[2,3-c]pyridin-5-ol
• 1,6-dihydropyrrolo[2,3-c]pyridin-5-one
• 1H,6H-pyrrolo[2,3-c]pyridin-5-one
• MFCD29761898
• SCHEMBL3828889
• 1935918-53-8
• AB92513
• SCHEMBL20531631
• G63228
• 1H-pyrrolo[2,3-c]pyridin-5-ol

• MDL： MFCD29761898
• Inchi： 1S/C7H6N2O/c10-7-3-5-1-2-8-6(5)4-9-7/h1-4,8H,(H,9,10)
• InChI Key： UCDITZXDIDICJU-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CNC2=CN1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1

Additional information on 1H-pyrrolo[2,3-c]pyridin-5-ol

Exploring the Versatile Applications and Properties of 1H-pyrrolo[2,3-c]pyridin-5-ol (CAS No. 1935918-53-8)

1H-pyrrolo[2,3-c]pyridin-5-ol (CAS No. 1935918-53-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its fused pyrrolopyridine core, serves as a crucial building block in the synthesis of bioactive molecules. Its unique structure, combining a pyrrole and pyridine ring, offers diverse reactivity, making it invaluable for drug discovery and development.

The growing interest in 1H-pyrrolo[2,3-c]pyridin-5-ol derivatives stems from their potential applications in treating neurological disorders and inflammatory conditions. Researchers are particularly intrigued by its role as a scaffold for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound’s hydrogen-bonding capabilities and planar aromatic system enhance its binding affinity to biological targets, a feature highly sought after in medicinal chemistry.

In recent years, the demand for high-purity 1H-pyrrolo[2,3-c]pyridin-5-ol has surged, driven by advancements in high-throughput screening and fragment-based drug design. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this compound, emphasizing the need for stringent quality control. Its stability under various conditions and compatibility with common organic solvents further bolster its utility in industrial applications.

Beyond pharmaceuticals, 1H-pyrrolo[2,3-c]pyridin-5-ol is explored in organic electronics due to its conjugated π-system. Its potential in light-emitting diodes (LEDs) and photovoltaic cells aligns with the global push for sustainable energy solutions. Researchers are investigating its electrochemical properties to optimize performance in next-generation devices.

Frequently asked questions about CAS No. 1935918-53-8 include inquiries about its synthetic routes, solubility profiles, and safety data. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

The market for 1H-pyrrolo[2,3-c]pyridin-5-ol is projected to expand, fueled by its versatility and the rise of precision medicine. Innovations in green chemistry are also driving the development of eco-friendly synthesis methods, reducing environmental impact. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and technological challenges.

In summary, 1H-pyrrolo[2,3-c]pyridin-5-ol (CAS No. 1935918-53-8) represents a cornerstone in modern chemistry, bridging gaps between drug discovery, material science, and sustainable technology. Its multifaceted applications underscore its importance in both academic and industrial settings, making it a compound of enduring relevance.